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Compound Name: MRL-436

Cat. No.: B2686384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of MRL-436, a novel antibacterial

agent, and its utility in the study of antibiotic resistance. Detailed protocols for key experimental

procedures are included to facilitate the investigation of its mechanism of action and the

development of resistance.

MRL-436 is a small molecule inhibitor of bacterial RNA polymerase (RNAP).[1][2] It was

identified through an affinity selection-mass spectrometry screen of a chemical library for

compounds that bind to Escherichia coli RNAP.[1][2] A key characteristic of MRL-436 is its

distinct binding site on the RNAP complex, which differs from that of rifampin, a well-known

RNAP inhibitor. This allows MRL-436 to be effective against rifampin-resistant bacterial strains.

[1][2]

Mechanism of Action
MRL-436 exerts its antibacterial effect by binding to and inhibiting the function of bacterial RNA

polymerase, the essential enzyme responsible for transcription. Resistance to MRL-436 has

been shown to arise from mutations in the genes encoding the β' (rpoC) and ω (rpoZ) subunits

of RNAP.[1][2] Specifically, a missense mutation in codon 622 of the rpoC gene or a null

mutation in the rpoZ gene confers resistance, confirming that RNAP is the cellular target of

MRL-436.[1][2] The location of these resistance mutations suggests a potential similarity in the

binding site or the induced conformational state between MRL-436 and the cellular alarmone

ppGpp.[1][2]
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Data Presentation
The following table summarizes the quantitative data regarding the inhibitory activity of MRL-
436.

Parameter Value Description Source

IC50 3.0 ± 0.6 μM

Concentration of

MRL-436 that results

in 50% inhibition of E.

coli RNA polymerase

activity in a

transcription assay.

[3][4]

Signaling Pathway and Experimental Workflow
To visually represent the concepts discussed, the following diagrams have been generated

using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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